Cas no 904877-40-3 (5-Bromo-N-ethyl-2-(2-methoxyethoxy)-benzamide)

• Product Name: 5-Bromo-N-ethyl-2-(2-methoxyethoxy)-benzamide
• CAS No: 904877-40-3
• MF: C₁₂H₁₆BrNO₃
• MW: 302.164342880249
• CID: 5057227
• Update Time: 2025-11-02

5-Bromo-N-ethyl-2-(2-methoxyethoxy)-benzamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-ethyl-2-(2-methoxy-ethoxy)-benzamide
• 5-Bromo-N-ethyl-2-(2-methoxyethoxy)-benzamide
• 5-bromo-N-ethyl-2-(2-methoxyethoxy)benzamide

• Inchi： 1S/C12H16BrNO3/c1-3-14-12(15)10-8-9(13)4-5-11(10)17-7-6-16-2/h4-5,8H,3,6-7H2,1-2H3,(H,14,15)
• InChI Key： QOLSSCCUHDMHPZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(NCC)=O)OCCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 238
• XLogP3: 2.6
• Topological Polar Surface Area: 47.6

Additional information on 5-Bromo-N-ethyl-2-(2-methoxyethoxy)-benzamide

5-Bromo-N-ethyl-2-(2-methoxyethoxy)-benzamide (CAS No. 904877-40-3): A Comprehensive Overview

5-Bromo-N-ethyl-2-(2-methoxyethoxy)-benzamide (CAS No. 904877-40-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in various scientific applications. Its brominated benzamide core and methoxyethoxy side chain make it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The molecular formula of 5-Bromo-N-ethyl-2-(2-methoxyethoxy)-benzamide is C₁₂H₁₆BrNO₃, with a molecular weight of approximately 302.17 g/mol. Its structure features a benzamide backbone substituted with a bromo group at the 5-position and an N-ethyl moiety, along with a 2-methoxyethoxy side chain. This combination of functional groups contributes to its distinct chemical properties and reactivity.

One of the most frequently searched questions about this compound is: "What are the applications of 5-Bromo-N-ethyl-2-(2-methoxyethoxy)-benzamide in drug discovery?" Researchers have explored its potential as a building block for small molecule inhibitors and kinase modulators. Its ability to interact with biological targets makes it a candidate for developing treatments for various conditions, though specific therapeutic uses are still under investigation.

In the realm of organic synthesis, 5-Bromo-N-ethyl-2-(2-methoxyethoxy)-benzamide serves as a versatile intermediate. Its bromo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the creation of more complex molecules. The methoxyethoxy side chain enhances solubility, making it suitable for reactions in polar solvents.

Another trending topic in the chemical community is the demand for high-purity intermediates like 5-Bromo-N-ethyl-2-(2-methoxyethoxy)-benzamide. Suppliers and manufacturers emphasize the importance of quality control and analytical validation to meet the stringent requirements of pharmaceutical research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and consistency.

The compound's physicochemical properties are also of interest to researchers. It typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents like DMSO and methanol. Its melting point and stability under various conditions are critical parameters for storage and handling, often discussed in material safety data sheets (MSDS).

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In conclusion, 5-Bromo-N-ethyl-2-(2-methoxyethoxy)-benzamide (CAS No. 904877-40-3) is a compound of significant scientific and industrial value. Its applications in drug discovery, organic synthesis, and material science highlight its versatility. As research progresses, this compound is likely to remain a focal point for innovations in chemistry and medicine.